molecular formula C16H16N2O2S B1241572 9-phenyl-7-propyl-4H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione

9-phenyl-7-propyl-4H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione

Cat. No.: B1241572
M. Wt: 300.4 g/mol
InChI Key: HURUJAAPUXBKFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-phenyl-7-propyl-4H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione, also known as this compound, is a useful research compound. Its molecular formula is C16H16N2O2S and its molecular weight is 300.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H16N2O2S

Molecular Weight

300.4 g/mol

IUPAC Name

9-phenyl-7-propyl-4H-pyrimido[6,1-b][1,3]thiazine-6,8-dione

InChI

InChI=1S/C16H16N2O2S/c1-2-9-17-14(19)13(12-7-4-3-5-8-12)15-18(16(17)20)10-6-11-21-15/h3-8,11H,2,9-10H2,1H3

InChI Key

HURUJAAPUXBKFT-UHFFFAOYSA-N

Canonical SMILES

CCCN1C(=O)C(=C2N(C1=O)CC=CS2)C3=CC=CC=C3

Synonyms

9-phenyl-7-propyl-4H,6H-pyrimido(6,1-b)(1,3)-thiazine-6,8(7H)-dione
CGS 26061
CGS-26061
Ex. 127
Ex.-127

Origin of Product

United States

Synthesis routes and methods

Procedure details

A catalytic amount of p-toluenesulfonic acid was added to a solution of 2-hydroxy-9-phenyl-7-propyl-3,4-dihydro2H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione (0.5 g) in toluene (20 ml) and was refluxed for 5 hours. The reaction solution was concentrated to dryness, and the resulting residue was dissolved in methylene chloride. After washing with water and drying, the solution was concentrated to dryness. The resulting crude crystals were recrystalized from ethyl acetate-isopropyl ether to give colorless prisms (0.33 g, 70%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-hydroxy-9-phenyl-7-propyl-3,4-dihydro2H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
70%

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